N-([1,1'-biphenyl]-2-yl)-3-methyl-4-oxo-1-phenyl-4,7-dihydro-1H-pyrazolo[3,4-b]pyridine-5-carboxamide

• IUPAC Name: 3-methyl-4-oxo-1-phenyl-N-(2-phenylphenyl)-7H-pyrazolo[3,4-b]pyridine-5-carboxamide
• InChI: InChI=1S/C26H20N4O2/c1-17-23-24(31)21(16-27-25(23)30(29-17)19-12-6-3-7-13-19)26(32)28-22-15-9-8-14-20(22)18-10-4-2-5-11-18/h2-16H,1H3,(H,27,31)(H,28,32)
• InChI Key: FUQNWRHKYOZVEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=O)C(=CN2)C(=O)NC3=CC=CC=C3C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C26H20N4O2
• Molecular Weight: 420.5 g/mol

Description

The compound is a derivative of pyrazolo[3,4-b]pyridine, which is a group of heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers. More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrazolo[3,4-b]pyridines can be synthesized from both a preformed pyrazole or pyridine. A new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H as the catalyst has been reported.

Molecular Structure Analysis

The compound contains a pyrazolo[3,4-b]pyridine core, which can present two isomeric structures: 1H-pyrazolo[3,4-b]pyridines and 2H-pyrazolo[3,4-b]pyridines.